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Abstract
Ribonuclease P protein subunit p30 (RPP30) is a highly conserved protein and an essential

component of the ribonucleoprotein complexes Ribonuclease P (RNase P) and Ribonuclease

MRP (RNase MRP). These enzymes play a critical role in the maturation of transfer RNA

(tRNA) and ribosomal RNA (rRNA), respectively. Given its stable transcriptional expression

across a wide array of human tissues, RPP30 is frequently utilized as a reliable internal

reference gene in quantitative PCR (qPCR) analyses.[1][2] However, emerging evidence

indicates that aberrant RPP30 expression is associated with the pathogenesis of certain

diseases, including cancer, highlighting its potential as a diagnostic and prognostic biomarker.

This technical guide provides an in-depth overview of the localization and expression patterns

of the RPP30 gene, detailed experimental protocols for its study, and a summary of its

involvement in cellular pathways.

Gene and Protein Overview
Gene Symbol: RPP30

Full Name: Ribonuclease P/MRP Subunit P30

NCBI Gene ID:[3](--INVALID-LINK--)
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Function: As a protein subunit of RNase P and RNase MRP, RPP30 is integral to the

endonucleolytic cleavage of precursor tRNA and pre-rRNA sequences.[4][5] This function is

fundamental to protein synthesis and ribosome biogenesis.

Chromosomal and Subcellular Localization
RPP30 is located on the long (q) arm of chromosome 10 at position 23.31.

Functionally, RPP30 is a key component of two major ribonucleoprotein complexes:

Ribonuclease P (RNase P): Primarily localized in the nucleus, where it is responsible for the

5'-end processing of precursor tRNAs.

Ribonuclease MRP (RNase MRP): Found in both the nucleus and mitochondria, where it is

involved in the processing of pre-rRNA and mitochondrial RNA.

This dual localization underscores the multifaceted role of RPP30 in cellular RNA processing.

RPP30 Gene Expression Patterns
The RNA expression of RPP30 is relatively stable and widely distributed across various human

tissues, making it a dependable housekeeping gene for experimental normalization.[2]

However, protein expression levels can show more variability among different tissues.[2]

Expression in Healthy Human Tissues
The following tables summarize the relative RNA and protein expression of RPP30 across a

selection of healthy human tissues, compiled from publicly available databases.

Table 1: RPP30 RNA Expression in Healthy Human Tissues
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Tissue Relative RNA Expression Level

Testis High

Lymph Node High

Heart Moderate

Kidney Moderate

Lung Moderate

Thymus Moderate

Brain Low to Moderate

Pancreas Low

Data compiled from NCBI, InterPro, and GeneCards databases as cited in recent literature.[2]

Table 2: RPP30 Protein Expression in Healthy Human Tissues

Tissue Relative Protein Expression Level

Brain Weak

Colon Weak

Liver Weak

Lymph Node Weak

Ovary Weak

Spinal Cord Weak

Note: Protein expression can be less stable and more variable than RNA expression.[2]

Expression in Disease States
While generally stable, dysregulation of RPP30 expression has been implicated in several

diseases, most notably cancer.
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Table 3: RPP30 Expression in Disease

Disease Expression Change Associated Findings

Glioblastoma (GBM) Decreased

May act as a transcriptional

regulator; decreased

expression in the elderly could

be a risk factor.[2][6]

Gastric Cancer (GC) Increased

High expression correlates

with disease progression and

poor survival; promotes

tumorigenesis.[5] Found to be

upregulated in GC tissues

compared to para-cancerous

tissues.[7]

Acute Myeloid Leukemia

(AML)
-

May aid in the detection and

monitoring of NPM1-mutated

AML.[2]

Signaling Pathways and Molecular Interactions
RPP30's primary role is within the RNase P and RNase MRP complexes. However, recent

studies have begun to elucidate its involvement in broader signaling pathways, particularly in

the context of cancer.

In glioblastoma, knockdown of RPP30 has been shown to activate the STAT3 and NF-κB

pathways, which are known to be involved in cell proliferation and inflammation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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